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Compound of Interest

Compound Name: 3,5-Dichloro-2-iodophenol

CAS No.: 1028332-19-5

Cat. No.: B3026610

Get Quote

An In-Depth Technical Guide to the Spectroscopic Data of 3,5-Dichloro-2-iodophenol

Introduction
3,5-Dichloro-2-iodophenol is a halogenated aromatic compound with significant potential in

synthetic chemistry, serving as a versatile building block for the synthesis of more complex

molecules in the pharmaceutical and materials science sectors. Its utility stems from the distinct

reactivity of its three halogen substituents and the phenolic hydroxyl group. A thorough

understanding of its spectroscopic properties is paramount for researchers to verify its identity,

assess its purity, and predict its behavior in chemical reactions. This guide provides a

comprehensive analysis of the expected spectroscopic data for 3,5-Dichloro-2-iodophenol,
including Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and

Ultraviolet-Visible (UV-Vis) spectroscopy. In the absence of readily available experimental

spectra for this specific compound, this guide will leverage data from analogous compounds

and fundamental spectroscopic principles to provide a robust interpretation.

Molecular Structure and Key Features
The structure of 3,5-Dichloro-2-iodophenol, with the IUPAC numbering scheme, is presented

below. The key features influencing its spectroscopic properties are the electron-donating
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hydroxyl group and the electron-withdrawing halogen atoms, which create a unique electronic

environment on the aromatic ring.

Caption: Molecular structure of 3,5-Dichloro-2-iodophenol with IUPAC numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The predicted ¹H and ¹³C NMR spectra of 3,5-Dichloro-2-iodophenol are discussed

below, with chemical shifts estimated based on analogous compounds such as 3,5-

dichlorophenol and 2-iodophenol.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 3,5-Dichloro-2-iodophenol is expected to show three distinct

signals: one for the phenolic proton and two for the aromatic protons.

Predicted ¹H NMR Data

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 5.0 - 6.0 Singlet (broad) 1H O-H

~ 7.0 - 7.2 Doublet 1H H-6

~ 7.3 - 7.5 Doublet 1H H-4

Interpretation:

Phenolic Proton (O-H): The chemical shift of the phenolic proton can vary depending on the

solvent, concentration, and temperature. It is expected to appear as a broad singlet.

Aromatic Protons (H-4 and H-6): The two aromatic protons, H-4 and H-6, are in different

chemical environments and are expected to appear as doublets due to coupling with each

other (meta-coupling, J ≈ 2-3 Hz). The electron-withdrawing iodine at C-2 will deshield the

adjacent H-6, likely causing it to appear at a slightly lower field compared to H-4. The

chlorine atoms at C-3 and C-5 will also influence the chemical shifts of the neighboring
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protons. For comparison, the aromatic protons in 3,5-dichlorophenol appear at around 6.88

and 7.05 ppm.[1] The presence of the bulky iodine atom at the ortho position to the hydroxyl

group may cause some conformational preference, which could also affect the chemical

shifts.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum is predicted to show six distinct signals for the six aromatic carbons.

Predicted ¹³C NMR Data

Chemical Shift (δ, ppm) Assignment

~ 150 - 155 C-1 (C-OH)

~ 90 - 95 C-2 (C-I)

~ 135 - 140 C-3 (C-Cl)

~ 120 - 125 C-4

~ 130 - 135 C-5 (C-Cl)

~ 115 - 120 C-6

Interpretation:

C-1 (C-OH): The carbon attached to the hydroxyl group is expected to be the most

deshielded among the protonated carbons, appearing at the lowest field.

C-2 (C-I): The carbon bearing the iodine atom is expected to show a significantly upfield shift

due to the "heavy atom effect" of iodine. This is a characteristic feature in the ¹³C NMR of

iodo-aromatic compounds. For instance, in 3-iodophenol, the carbon attached to iodine

resonates at around 94 ppm.

C-3 and C-5 (C-Cl): The carbons attached to the chlorine atoms will be deshielded and are

expected to appear at a lower field.
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C-4 and C-6: These protonated carbons will have chemical shifts influenced by the

surrounding substituents.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The

key vibrational modes for 3,5-Dichloro-2-iodophenol are associated with the O-H, C-O, C-H,

and C-X (X = Cl, I) bonds, as well as the aromatic C=C bonds.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Functional Group Assignment

~ 3200 - 3600 (broad) O-H stretch (phenolic)

~ 3000 - 3100 C-H stretch (aromatic)

~ 1550 - 1600 C=C stretch (aromatic ring)

~ 1450 - 1500 C=C stretch (aromatic ring)

~ 1200 - 1300 C-O stretch (phenolic)

~ 1100 - 1200 C-H in-plane bending

~ 800 - 900 C-H out-of-plane bending

~ 600 - 800 C-Cl stretch

~ 500 - 600 C-I stretch

Interpretation:

O-H Stretch: A broad and strong absorption band in the region of 3200-3600 cm⁻¹ is

characteristic of the O-H stretching vibration of a phenolic hydroxyl group, with the

broadening due to hydrogen bonding.

Aromatic C-H Stretch: Weak to medium bands above 3000 cm⁻¹ are indicative of the C-H

stretching vibrations of the aromatic ring.
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Aromatic C=C Stretch: Two or three bands of variable intensity in the 1450-1600 cm⁻¹ region

are characteristic of the C=C stretching vibrations within the aromatic ring.

C-O Stretch: The C-O stretching of the phenol is expected to appear in the 1200-1300 cm⁻¹

region.

C-X Stretches: The carbon-halogen stretching vibrations occur at lower frequencies. The C-

Cl stretch is typically found in the 600-800 cm⁻¹ range, while the C-I stretch is expected at an

even lower frequency, around 500-600 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 3,5-Dichloro-2-iodophenol, the mass spectrum is expected to show a

prominent molecular ion peak and characteristic isotopic patterns due to the presence of

chlorine and iodine.

Predicted Mass Spectrometry Data

m/z Ion Notes

288, 290, 292 [M]⁺

Molecular ion peak with

characteristic isotopic pattern

for two chlorine atoms.

161, 163, 165 [M - I]⁺ Loss of an iodine radical.

126, 128 [M - I - Cl]⁺
Subsequent loss of a chlorine

radical.

Interpretation:

Molecular Ion ([M]⁺): The molecular weight of 3,5-Dichloro-2-iodophenol is 288.9 g/mol .[2]

The molecular ion peak will appear as a cluster of peaks due to the isotopes of chlorine (³⁵Cl

and ³⁷Cl). The relative intensities of the M, M+2, and M+4 peaks will be approximately in the

ratio of 9:6:1.
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Fragmentation Pattern: The C-I bond is the weakest, so a major fragmentation pathway is

expected to be the loss of an iodine radical, leading to a significant peak at m/z 161 (for the

species with two ³⁵Cl atoms). Subsequent fragmentation may involve the loss of a chlorine

atom or other rearrangements.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

The absorption maxima (λ_max) for 3,5-Dichloro-2-iodophenol will be influenced by the

hydroxyl group and the halogen substituents on the benzene ring.

Predicted UV-Vis Absorption Data

λ_max (nm) Solvent Electronic Transition

~ 270 - 280 Ethanol/Hexane π → π

~ 220 - 230 Ethanol/Hexane π → π

Interpretation:

Phenol itself exhibits two absorption bands around 210 and 270 nm in a non-polar solvent.[3]

The presence of halogen substituents can cause a bathochromic (red) shift in these

absorptions. The hydroxyl group is an auxochrome, which also influences the position and

intensity of the absorption bands. The spectrum of 3,5-dichlorophenol shows absorption

maxima around 278 and 286 nm.[4] It is expected that 3,5-Dichloro-2-iodophenol will have a

similar UV-Vis spectrum, with λ_max values in the 270-290 nm range. The fine vibrational

structure often observed in the UV spectra of aromatic compounds may also be present.[5]

Experimental Protocols
The following are generalized protocols for acquiring the spectroscopic data discussed in this

guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:
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For ¹H NMR, dissolve 5-10 mg of 3,5-Dichloro-2-iodophenol in approximately 0.6 mL of

a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆).

For ¹³C NMR, a more concentrated sample (20-50 mg) is recommended.

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

Transfer the solution to a 5 mm NMR tube.

Instrumentation:

Acquire the spectra on a 300 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Use a standard single-pulse experiment.

Optimize the spectral width, acquisition time, and relaxation delay.

Process the data with Fourier transformation, phasing, and baseline correction.

¹³C NMR Acquisition:

Use a proton-decoupled pulse sequence to obtain a spectrum with single lines for each

carbon.

A larger number of scans will be required to achieve an adequate signal-to-noise ratio

compared to ¹H NMR.

Infrared (IR) Spectroscopy
Sample Preparation:

KBr Pellet: Mix a small amount of the solid sample with dry potassium bromide (KBr)

powder and press it into a thin, transparent pellet.

ATR (Attenuated Total Reflectance): Place a small amount of the solid sample directly on

the ATR crystal.
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Instrumentation:

Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment (or clean ATR crystal).

Record the sample spectrum.

The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Sample Introduction:

Introduce the sample into the mass spectrometer via a suitable method, such as direct

insertion probe (for solid samples) or gas chromatography (GC-MS) for volatile

compounds.

Ionization:

Use Electron Ionization (EI) at 70 eV to induce fragmentation and create a characteristic

mass spectrum.

Alternatively, a soft ionization technique like Electrospray Ionization (ESI) or Chemical

Ionization (CI) can be used to emphasize the molecular ion peak.

Mass Analysis:

Separate the ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g.,

quadrupole, time-of-flight).

Detection:

Detect the ions and generate the mass spectrum.
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UV-Vis Spectroscopy
Sample Preparation:

Prepare a dilute solution of 3,5-Dichloro-2-iodophenol in a UV-transparent solvent (e.g.,

ethanol, hexane, or acetonitrile).

The concentration should be adjusted to give a maximum absorbance in the range of 0.1

to 1.0.

Instrumentation:

Use a dual-beam UV-Vis spectrophotometer.

Data Acquisition:

Fill a cuvette with the pure solvent to be used as a reference.

Fill a matched cuvette with the sample solution.

Scan a range of wavelengths (e.g., 200-400 nm) to obtain the absorption spectrum.
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3,5-Dichloro-2-iodophenol Sample
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Caption: Workflow for the comprehensive spectroscopic analysis of 3,5-Dichloro-2-
iodophenol.

Conclusion
This technical guide provides a detailed prediction and interpretation of the ¹H NMR, ¹³C NMR,

IR, Mass Spectrometry, and UV-Vis data for 3,5-Dichloro-2-iodophenol. By drawing upon the

spectroscopic principles and data from analogous compounds, a comprehensive spectroscopic

profile has been constructed. This information is invaluable for researchers working with this

compound, enabling them to confirm its structure, assess its purity, and understand its

electronic properties. The provided experimental protocols offer a standardized approach for

obtaining high-quality spectroscopic data.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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